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Compound of Interest

Compound Name: Glycine methyl ester hydrochloride

Cat. No.: B555827

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the synthesis, structural
characteristics, and key properties of Glycine Methyl Ester Hydrochloride. The information is
intended to support researchers, scientists, and professionals involved in drug development
and other scientific endeavors where this compound is utilized.

Structural Formula and Properties

Glycine methyl ester hydrochloride is the hydrochloride salt of the methyl ester of glycine, a
non-essential amino acid.[1][2] Its chemical structure is characterized by a protonated amine
group, making it a stable, crystalline solid that is readily soluble in water.[1][2][3] The
hydrochloride form is preferred for storage and handling as the free base, glycine methyl ester,
is unstable and prone to polymerization.[1]

Structural Formula: [CH302CCH2NH3s]CI

Key Properties:
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Property Value Reference
Molecular Formula C3HsCINO:2 [1]
Molecular Weight 125.55 g/mol [1][4]
Appearance White crystalline powder/solid [1112][3]
Melting Point 175-176 °C [1]
Solubility SqubIe.in water, slightly 2]

soluble in ethanol
CAS Number 5680-79-5 [4]

Synthesis of Glycine Methyl Ester Hydrochloride

Several methods have been established for the synthesis of glycine methyl ester

hydrochloride. The most common approaches involve the esterification of glycine in the

presence of an acid catalyst. Below is a summary of quantitative data from various synthetic

protocols.

Table 1. Comparison of Synthesis Methods for Glycine Methyl Ester Hydrochloride
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Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the

synthesis of glycine methyl ester hydrochloride.

3.1. Thionyl Chloride Method[5][6]

This method utilizes thionyl chloride as a convenient source of HCI for the esterification

reaction.

Materials:

e Glycine (8 mmol)
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e Methanol (60 mL)

e Thionyl chloride (SOCI2) (4 mL)

e Sodium hydroxide (NaOH) solution (for off-gas absorption)

e Round-bottom flask (100 mL)

o Constant-pressure dropping funnel with a drying tube

* Ice bath

» Reflux condenser

e Stirring apparatus

Procedure:

e Add 60 mL of methanol to a 100 mL round-bottom flask and cool the flask in an ice bath.

e Slowly add 4 mL of thionyl chloride to the methanol dropwise using a constant-pressure
dropping funnel. Ensure the funnel is equipped with a drying tube. The off-gas should be
absorbed using a NaOH solution.

e Stir the reaction mixture for 1 hour under ice-bath conditions.

e Add 8 mmol of glycine to the mixture and continue stirring for 30 minutes at room
temperature.

e Warm the reaction system to 66 °C and reflux for 6 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC) until the glycine spot
disappears. A 2% ninhydrin in ethanol solution can be used as a developing agent.

 After the reaction is complete, remove the solvent by evaporation to obtain glycine methyl
ester hydrochloride.

3.2. Acetyl Chloride Method[2]
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This protocol uses acetyl chloride, which reacts with methanol to generate HCl in situ.
Materials:

e Glycine (7.51 g)

e Anhydrous methanol (60 mL)

o Acetyl chloride (23.56 Q)

e Acetone (30 mL)

o Reaction vessel with temperature control

 Stirring apparatus

e Vacuum concentrator

o Filtration apparatus

Procedure:

e Maintain the temperature of 60 mL of anhydrous methanol at -5 to 5 °C.

e Add 23.56 g of acetyl chloride dropwise to the methanol.

 After the addition is complete, maintain the reaction at a constant temperature for 1 hour.
e Add 7.51 g of glycine in two portions.

o Raise the temperature of the system to 70 °C and allow the reaction to proceed for 5 hours.
 After the reaction, remove the excess solvent by vacuum concentration.

e Add the residue to 30 mL of acetone and stir for 5 hours.

« Filter the mixture and dry the resulting filter cake under vacuum to obtain glycine methyl
ester hydrochloride.
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3.3. Hydrogen Chloride Gas Method[2]

This industrial-scale method involves bubbling hydrogen chloride gas directly into a methanolic
suspension of glycine.

Materials:

Glycine (150 g)

Anhydrous methanol (640 g)

Hydrogen chloride gas

Reaction vessel with stirring and temperature control

Filtration and drying equipment
Procedure:

e Atroom temperature, add 150 g of glycine and 640 g of anhydrous methanol to a reaction
vessel and mix thoroughly.

« Introduce chlorine gas into the system at a flow rate of 40 L/h for 20 minutes until the glycine
is completely dissolved, while raising the reaction temperature to 45 +1 °C.

e Maintain the reaction for 0.75 hours until crystals begin to precipitate.
» Continue to introduce chlorine gas at a flow rate of 30 L/h.

o Control the stirring rate at 120 r/min and gradually cool the system to <10 °C at a rate of 4
°C/h.

« Filter the mixture and dry the collected crystals at 100 +5 °C for 2 hours to obtain white
crystalline particles of glycine methyl ester hydrochloride.

Visualizations

The following diagrams illustrate the synthesis of glycine methyl ester hydrochloride.
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Glycine Methanol Acid Catalyst
(H2NCH2COOH) (CHs0OH) (e.g., from SOCIz, AcCl, HCI gas)
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Glycine Methyl Ester Hydrochloride

(ICH302CCH2NHs]Cl)
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1. Add Methanol to Flask
Cool in Ice Bath

l

2. Slowly Add Thionyl Chloride

;

3. Stir for 1 Hour

l

4. Add Glycine

;

5. Stir at Room Temperature
for 30 minutes

l

6. Reflux at 66°C for 6 Hours

7. Monitor by TLC

Reaction Complete

8. Evaporate Solvent

End Product:
Glycine Methyl Ester Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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